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Compound of Interest

Compound Name: Dihydrodicyclopentadiene

Cat. No.: B010047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, suppliers, and

key technical data for dihydrodicyclopentadiene. Dihydrodicyclopentadiene, a partially

hydrogenated derivative of dicyclopentadiene, serves as a valuable building block in polymer

chemistry and various chemical syntheses. While not a direct therapeutic agent, its utility in

creating specialized polymers for coatings, adhesives, and elastomers can be relevant in the

development of medical devices and drug delivery systems.[1] This guide is intended for

professionals in research and development who require reliable sourcing and technical

specifications for this compound.

Commercial Suppliers
Dihydrodicyclopentadiene is available from a range of chemical suppliers, from large-scale

manufacturers to specialized laboratory chemical providers. The primary stereoisomer

available is the endo form, which is more prevalent.[1] Suppliers offer various grades and

purities, and it is recommended to request specific certificates of analysis for lot-to-lot

consistency.

Key Commercial Suppliers Include:

TCI America: A well-established supplier of laboratory and specialty chemicals, offering

dihydrodicyclopentadiene with a stated purity of over 95.0% as determined by gas

chromatography.[2][3]
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BOC Sciences: A supplier of a wide range of chemicals for the pharmaceutical and

biotechnology industries, providing dihydrodicyclopentadiene with a purity of 95%.[4]

EvitaChem: A supplier of chemical compounds for research and development, listing

dihydrodicyclopentadiene in their catalog.[1]

VIVAN Life Sciences: This company offers derivatives of dihydrodicyclopentadiene, such

as Hydroxy Dicyclopentadiene, and provides supporting analytical data like CoA, MASS,

NMR, and HPLC.[5]

Fisher Scientific: A major distributor of scientific products, listing dihydrodicyclopentadiene
from TCI America.[6]

ChemicalBook: An online chemical marketplace that lists multiple suppliers and

manufacturers of dihydrodicyclopentadiene and its derivatives, providing a platform for

sourcing from various global suppliers.

It is important to note that the availability and product specifications can vary between suppliers

and regions. Researchers should contact the suppliers directly for the most current information

and to request detailed analytical data.

Technical Data
The following table summarizes the key quantitative data for dihydrodicyclopentadiene,

compiled from various technical datasheets and chemical databases.
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Property Value Source(s)

Chemical Name Dihydrodicyclopentadiene [3]

Synonyms

3a,4,5,6,7,7a-Hexahydro-4,7-

methano-1H-indene,

Tricyclo[5.2.1.0²,⁶]dec-3-ene

[2][3]

CAS Number 4488-57-7 [2][3]

Molecular Formula C₁₀H₁₄ [2][3]

Molecular Weight 134.22 g/mol [2][3]

Appearance
White or colorless crystalline

powder/solid
[4][6]

Purity (typical) >95.0% (GC) [2][3][4]

Melting Point 49 °C [4]

Boiling Point 185.6 °C at 760 mmHg [4]

Density 1.011 g/cm³ [4]

Solubility in Water
33.36 mg/L @ 25 °C

(estimated)
[4]

Storage Temperature Refrigerated (0-10°C) [3]

Synthesis and Experimental Protocols
Dihydrodicyclopentadiene is primarily synthesized through the partial hydrogenation of

dicyclopentadiene (DCPD).[1] The reaction involves the selective saturation of one of the two

double bonds in the DCPD molecule. The endo isomer of DCPD is the common starting

material, which is readily available from the dimerization of cyclopentadiene.

Generalized Experimental Protocol: Hydrogenation of
Dicyclopentadiene
This protocol provides a general outline for the synthesis of dihydrodicyclopentadiene.

Specific reaction conditions, including catalyst choice, solvent, temperature, and pressure, may
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be optimized for yield and purity.

Materials:

endo-Dicyclopentadiene (DCPD)

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%) or other suitable hydrogenation

catalysts (e.g., Nickel-based catalysts)

Solvent (e.g., ethanol, ethyl acetate, or a hydrocarbon solvent)

Hydrogen gas (H₂)

Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware for reactions under controlled atmosphere and pressure.

Procedure:

Reactor Setup: A pressure reactor (autoclave) equipped with a magnetic stirrer, gas inlet,

and pressure gauge is assembled and dried.

Charging the Reactor: The reactor is charged with endo-dicyclopentadiene and a suitable

solvent. The Pd/C catalyst is then added carefully under an inert atmosphere to prevent

ignition.

Inerting: The reactor is sealed and purged several times with an inert gas (nitrogen or argon)

to remove any residual air.

Hydrogenation: The inert gas is replaced with hydrogen, and the reactor is pressurized to the

desired level. The reaction mixture is stirred vigorously and may be heated to a specific

temperature to facilitate the reaction.

Reaction Monitoring: The progress of the reaction can be monitored by observing the uptake

of hydrogen (pressure drop) and by periodic sampling and analysis using techniques such as

Gas Chromatography (GC) or Thin Layer Chromatography (TLC).
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Work-up: Upon completion of the reaction, the reactor is cooled to room temperature, and

the excess hydrogen pressure is carefully released. The reaction mixture is then filtered to

remove the catalyst.

Purification: The solvent is removed from the filtrate under reduced pressure (rotary

evaporation). The resulting crude dihydrodicyclopentadiene can be further purified by

distillation or recrystallization to obtain the desired purity.

Chemical Workflow and Logical Relationships
The following diagram illustrates the typical synthesis workflow for dihydrodicyclopentadiene,

starting from the cracking of petroleum feedstocks to the final purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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